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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Triricinolein

CAS No.: 2540-54-7

Cat. No.: S639494

Chemical Profile of Triricinolein

The search results contained only one source with information on triricinolein, providing its fundamental

chemical identity without performance data relevant to lubrication [1].

Property Value

Chemical Name 12-Hydroxy-9-octadecenoic acid 1,2,3-propanetriyl ester [1]
CAS Number 15505-14-3 [1]

Molecular Formula Cs57H10409 [1]

Molecular Weight 933.43 g/mol [1]

Boiling Point 879.2+65.0 °C (Predicted) [1]

Density 0.977+0.06 g/cm?3 (Predicted) [1]

Form Colourless Oil [1]

Stability Light Sensitive [1]
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Synthetic Lubricants Overview

Synthetic lubricants are engineered fluids designed for superior performance under extreme conditions
compared to conventional mineral oils [2] [3]. They are primarily categorized by their base stock

composition.
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Common Types and Their Properties

Type Key Properties Common Applications

| Polyalphaolefins (PAO) (Group 1V) [2] | Excellent thermal & oxidative stability, high viscosity index [3]. |
Automotive engines, industrial turbines [3]. | | Esters (Group V) [2] | Polarity (excellent lubricity, metal
adhesion), high temperature stability [2]. | Aviation, high-temperature industrial settings (often blended or as
additives) [2] [3]. | | Polyalkylene Glycols (PAG) (Group V) [2] | High lubricity, polarity, low traction, high
viscosity index, water solubility options [2]. | Gear oils, metalworking fluids, compressor lubricants, food-

grade lubricants [2]. |
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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